Glucocorticoid Receptor
Target Description
NR3C1, also known as the Glucocorticoid Receptor (GR), is a ligand-activated transcription factor belonging to the nuclear receptor superfamily. It mediates the genomic and non-genomic effects of glucocorticoid hormones, playing a critical role in regulating metabolism, inflammation, immune response, and stress adaptation. Dysregulation of NR3C1 is implicated in various conditions, including autoimmune diseases, inflammatory disorders, metabolic syndromes, and certain cancers, making it a significant therapeutic target.
Related Compounds

O-Methylpallidine
O-Methylpallidine
CAS: 27510-33-4

Aporheine
Aporheine
CAS: 2030-53-7

熊果酮酸
Ursonic acid
CAS: 6246-46-4

千金子素L3
Euphorbia Factor L3
CAS: 218916-52-0

7-羟基千金子二萜醇
7-beta-Hydroxylathyrol
CAS: 34208-98-5

23-乙酰泽泻醇C
Alisol C Monoacetate
CAS: 26575-93-9

沙蟾毒精
Arenobufagin
CAS: 464-74-4

青蒿素
Artemisinin
CAS: 63968-64-9

Alpha-细辛醚
Asarone
CAS: 2883-98-9

巴卡亭 III
Baccatin III
CAS: 27548-93-2

假马齿苋皂苷VII (假马齿苋苷X)
Bacopaside VII
CAS: 94443-88-6

假马齿苋皂苷A3
Bacoside A3
CAS: 157408-08-7

苯甲酰新乌头原碱
Benzoylmesaconine
CAS: 63238-67-5

硬飞燕草碱
Delsoline
CAS: 509-18-2

钩吻碱
Gelsemine
CAS: 509-15-9

蓝萼甲素
glaucocalyxin A
CAS: 79498-31-0

戟叶马鞭草苷
Hastatoside
CAS: 50816-24-5

草质素
Herbacetin
CAS: 527-95-7

高香草酸
Homovanillic acid
CAS: 306-08-1

异银杏双黄酮
Isoginkgetin
CAS: 548-19-6

山柰苷
Kaempferitrin
CAS: 482-38-2

山柰酚-3-O-槐糖苷
Kaempferol-3-O-sophoroside
CAS: 19895-95-5

醉椒素
Kavain
CAS: 500-64-1

左旋四氢巴马汀
L-Tetrahydropalmatine
CAS: 483-14-7

叶黄素
Lutein
CAS: 127-40-2

柚皮素
Naringenin
CAS: 480-41-1

补骨脂定
Psoralidin
CAS: 18642-23-4

草质素苷
Rhodionin
CAS: 85571-15-9

箭藿苷A
Sagittatoside A
CAS: 118525-35-2

洋川芎内酯A
Senkyunolide A
CAS: 63038-10-8

四氢小檗碱
Tetrahydroberberine
CAS: 522-97-4

茶氨酸
Theanine
CAS: 3081-61-6

钩藤碱 C
Uncarine C
CAS: 5629-60-7

马鞭草苷
Verbenalin
CAS: 548-37-8

花椒毒酚
Xanthotoxol
CAS: 2009-24-7

夏无碱 B
Decumbenine B
CAS: 164991-68-8

23-乙酰泽泻醇B
Alisol B Acetate
CAS: 26575-95-1

白术内酯I
Atractylenolide I
CAS: 73069-13-3

红景天苷
Salidroside
CAS: 10338-51-9

远志皂苷元
Senegenin
CAS: 2469-34-3

山栀苷甲酯
Shanzhiside methylester
CAS: 64421-28-9

斯皮诺素
Spinosin
CAS: 72063-39-9

獐牙菜苦苷
Swertiamarin
CAS: 17388-39-5

细叶远志皂苷
Tenuifolin
CAS: 20183-47-5

假马齿苋皂苷A1
Bacoside A1
CAS: 58798-94-0

积雪草酸-28-O-鼠李糖(1-4)葡萄糖(1-6)葡萄糖苷
Scheffoleoside A
CAS: 160669-23-8

6"-丙二酸沙苑子苷单酯
Complanatuside 6"-malonate
CAS: 2089462-18-8

刺五加苷E1
Eleutheroside E1
CAS: 7374-79-0

Gelsemiol
Gelsemiol
CAS: 110414-77-2

假马齿苋皂苷V
Bacopaside V
CAS: 620592-16-7

知母皂苷 H1
Timosaponin H1
CAS: 288142-06-3

西红花苷IV
Crocin IV
CAS: 57710-64-2

二十二碳六烯酸甲酯
Docosahexaenoic acid methyl ester
CAS: 2566-90-7

N-苄基-(9Z)-十八碳烯酰胺
N-benzyl-(9Z)-octadecenamide
CAS: 101762-87-2

油酸甲酯
Methyl oleate
CAS: 112-62-9

α-亚麻酸乙酯
Ethyl linolenate
CAS: 1191-41-9

二十二碳六烯酸乙酯
Docosahexaenoic acid ethyl ester
CAS: 84494-72-4

香附烯酮
Cyperenone
CAS: 3466-15-7

去苯甲酰基芍药苷元
Debenzoylpaeoniflorgenin
CAS: 1429403-79-1

芍药苷元
Paeoniflorgenin
CAS: 697300-41-7

细叶远志皂苷元
Presenegenin
CAS: 2163-40-8

槲皮素 3-O-葡萄糖基(1→2)鼠李糖苷
Quercetin-3-O-D-glucosyl]-(1-2)-L-rhamnoside
CAS: 143016-74-4

6''-O-乙酰基柴胡皂苷A
6''-O-Acetylsaikosaponin A
CAS: 64340-46-1

(2R,3S)-3-苯基异丝氨酸盐酸盐
(2R,3S)-3-Phenylisoserine hydrochloride
CAS: 132201-32-2

芹糖新甘草苷
Liquiritigenin-7-O-apiosyl(1-2)-glucoside
CAS: 135432-48-3

朝藿苷甲
Epimedoside
CAS: 106441-31-0

玛卡酰胺杂质5
Hexadecanamide, N-[(3-methoxyphenyl)methyl]-
CAS: 847361-96-0

藏红花酸二醛
Crocetindial
CAS: 502-70-5

人参皂苷Rs2
Ginsenoside Rs2
CAS: 87733-66-2

乙酰知母皂苷元
Sarsasapogenin acetate
CAS: 35319-91-6

乙酰天麻素
Acetagastrodin
CAS: 64291-41-4

知母皂苷III
Anemarrhenasaponin III
CAS: 163047-23-2

新甘草苷
Neoliquiritin
CAS: 5088-75-5

Acanthopanaxoside B
Acanthopanaxoside B
CAS: 915792-03-9

厄弗酚
Effusol
CAS: 73166-28-6

远志酸-3-O-β-D-吡喃葡萄糖苷
Bernardioside A
CAS: 121368-52-3

磷脂酰丝氨酸
Phosphatidylserine
CAS: 51446-62-9

二氢巴马汀
Dihydropalmatine
CAS: 26067-60-7

去氢表雄甾酮(DHEA)
Dehydroepiandrosterone
CAS: 53-43-0

N-甲基荷叶碱
N-Methylnuciferine
CAS: 754919-24-9

远志皂苷F
Onjisaponin F
CAS: 79103-90-5

Lucidioline
Lucidioline
CAS: 22594-91-8

Methyl 4-hydroxyphenylacetate
Methyl 4-hydroxyphenylacetate
CAS: 14199-15-6

7,4'-Dihydroxy-8-methylflavan
7,4'-Dihydroxy-8-methylflavan
CAS: 82925-55-1

Ditryptophenaline
Ditryptophenaline
CAS: 64947-43-9

Kobusone
Kobusone
CAS: 24173-71-5
高血糖症
Hyperglycemia
糖尿病
Diabetes Mellitus
帕金森病
Parkinson's Disease
肝病
Liver Disease
2型糖尿病
Type 2 Diabetes Mellitus
高血脂症
Hyperlipidemia
胰岛素抵抗
Insulin resistance
脂肪性肝炎
Steatohepatitis
腺瘤
Adenoma
肝硬化
Cirrhosis
胸腺瘤
Thymoma
抑郁症
Depression
慢性疲劳综合征
Chronic fatigue syndrome
肾上腺皮质调节
Adrenocortical regulation
焦虑症
Anxiety Disorders
糖尿病及其并发症
Diabetes Mellitus and Complications
糖尿病性神经病变
Diabetic Neuropathy